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Compound of Interest

Compound Name: TINUVIN-1130

CAS No.: 84268-33-7

Cat. No.: B1220908

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe work environment and

protecting the ecosystem. TINUVIN-1130, a liquid UV absorber of the hydroxyphenyl-

benzotriazole class, requires specific disposal procedures due to its potential environmental

and health hazards, including being toxic to aquatic life with long-lasting effects and a potential

skin sensitizer.[1][2] Adherence to these guidelines is crucial for regulatory compliance and

responsible chemical management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, protective gloves, and in situations

with inadequate ventilation, respiratory protection.[1][3] Avoid breathing any mist, vapor, or

spray from the substance.[1][2] In case of skin contact, wash the area thoroughly with soap and

water.[1] If a rash or irritation occurs, seek medical attention.[1][2] Contaminated work clothing

should not be allowed out of the workplace and must be washed before reuse.[1][2]
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In the event of a spill, the material should be immediately contained.[3] Absorb the spill with an

inert material, such as sand, and then solidify it.[3][4] The solidified waste should then be

placed into a suitable, closable container for disposal.[3][4] It is imperative to prevent the

release of TINUVIN-1130 into the environment, so do not allow it to enter drains, surface

waters, or groundwater.[1][3] Any spillage should be collected and managed as hazardous

waste.[1][5]

Step-by-Step Disposal Protocol
Disposal of TINUVIN-1130 must always be carried out in accordance with all applicable federal,

state, and local regulations.[1][4] The primary recommended method for disposal is

incineration.

Waste Collection: Collect waste TINUVIN-1130 in a designated, properly labeled, and sealed

container.

Engage a Licensed Waste Disposal Contractor: Contact a certified chemical waste disposal

company to handle the transportation and final disposal.

Incineration: The preferred method of disposal is incineration in a chemical incinerator

equipped with an afterburner and a scrubber to neutralize harmful decomposition products.

[4] Alternatively, the material can be dissolved or mixed with a combustible solvent and then

burned in a suitable chemical incinerator.[6]

Container Disposal: Empty containers that held TINUVIN-1130 must also be disposed of

properly. It is recommended to crush, puncture, or otherwise destroy the empty containers to

prevent their reuse before disposing of them in accordance with local regulations.[1]

Quantitative Data Summary
Hazard Classification Details

Aquatic Toxicity
Toxic to aquatic life with long-lasting effects

(H411).[1][2]

Skin Sensitization May cause an allergic skin reaction (H317).[1][2]
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Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of TINUVIN-1130.

Start: TINUVIN-1130 for Disposal

Is it a spill?

Contain and solidify with inert absorbent

Yes

Is it waste from a process?

No

Collect in a suitable, sealed container

Contact licensed chemical waste disposal service

Collect in a designated, sealed container

Yes

Arrange for transport

Incinerate in a chemical incinerator with afterburner and scrubber

End: Proper Disposal Complete

Click to download full resolution via product page
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Caption: Decision workflow for the proper disposal of TINUVIN-1130.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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